Cas no 170367-69-8 ((R)-3-BOC-AMINO-BUTYLAMINE)

• Product Name: (R)-3-BOC-AMINO-BUTYLAMINE
• CAS No: 170367-69-8
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• MDL: MFCD06804538
• CID: 905259
• PubChem ID: 15287338
• Update Time: 2025-04-19

(R)-3-BOC-AMINO-BUTYLAMINE Chemical and Physical Properties

Names and Identifiers

• (R)-3-BOC-AMINO-BUTYLAMINE
• (3-amino-1(R)-methylpropyl)carbamic acid, 1,1-dimethylethyl ester
• (R)-3-N-Boc-butane-1,3-diamine
• (R)-N3-(tert-butyloxycarbonyl)-1,3-diaminobutane
• 1,1-Dimethylethyl (3-amino-1(R)-methylpropyl)carbamate
• 1,1-dimethylethyl [(1R)-3-amino-1-methylpropyl]carbamate
• 3(R)-Boc-aMino-butylaMine
• Carbamic acid, [(1R)-3-amino-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, N-[(1R)-3-amino-1-methylpropyl]-, 1,1-dimethylethyl ester
• (R)-3-(Boc-amino)butanamine
• (R)-tert-butyl 4-aMinobutan-2-ylcarbaMate
• tert-butyl (R)-(4-aminobutan-2-yl)carbamate
• MFCD06804538
• EN300-2009767
• SCHEMBL86310
• BS-27395
• (R)-tert-butyl(4-aminobutan-2-yl)carbamate
• R-3-N-Boc-butane-1,3-diamine
• (R)-tert-Butyl (4-aminobutan-2-yl)carbamate
• TERT-BUTYL N-[(2R)-4-AMINOBUTAN-2-YL]CARBAMATE
• AKOS016843411
• J-010617
• CS-0005274
• 170367-69-8
• (R)-3-Boc-aminobutylamine
• JOFFSNZHLGGAJC-SSDOTTSWSA-N
• Y14665

• MDL： MFCD06804538
• Inchi： 1S/C9H20N2O2/c1-7(5-6-10)11-8(12)13-9(2,3)4/h7H,5-6,10H2,1-4H3,(H,11,12)/t7-/m1/s1
• InChI Key： JOFFSNZHLGGAJC-SSDOTTSWSA-N
• SMILES： O(C(N[C@H](C)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 188.15200
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Refractive Index: 1.456
• PSA: 64.35000
• LogP: 2.33960